Cas no 1090903-64-2 (4,6-dimethylbenzo[d]isothiazole-3-carboxylic acid)

• Product Name: 4,6-dimethylbenzo[d]isothiazole-3-carboxylic acid
• CAS No: 1090903-64-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 3167531
• PubChem ID: 58497386
• Update Time: 2025-04-21

4,6-dimethylbenzo[d]isothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-benzo[d]isothiazole-3-carboxylic acid
• 4,6-Dimethylbenzo[d]isothiazole-3-carboxylic acid
• ICPNHSUPOJFFCD-UHFFFAOYSA-N
• 1090903-64-2
• 4,6-Dimethylbenzo[d]isothiazole-3-carboxylicacid
• DB-411932
• SCHEMBL1294584
• 4,6-Dimethyl-1,2-benzisothiazole-3-carboxylic acid
• 4,6-dimethylbenzo[d]isothiazole-3-carboxylic acid

• Inchi： 1S/C10H9NO2S/c1-5-3-6(2)8-7(4-5)14-11-9(8)10(12)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： ICPNHSUPOJFFCD-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=C(C)C=2C(C(=O)O)=N1

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles